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Introduction

1,3-Diisopropylurea-d14 is the deuterated analog of 1,3-Diisopropylurea. It serves as a
valuable internal standard in analytical chemistry, particularly in mass spectrometry-based
methods for quantitative analysis. Its primary application is as a labeled analogue for 1,3-
Diisopropylurea, which is recognized as one of the photocatalyzed degradation products of the
herbicide Bromacil.[1][2] The use of a stable isotope-labeled standard like 1,3-
Diisopropylurea-d14 allows for accurate quantification by correcting for matrix effects and
variations in sample preparation and instrument response. This application note provides a
detailed protocol for the preparation of a stock solution of 1,3-Diisopropylurea-d14, ensuring
accurate and reproducible results in downstream applications.

Quantitative Data Summary

A summary of the key quantitative data for 1,3-Diisopropylurea-d14 is presented in Table 1.
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Parameter Value Reference
Molecular Formula C7H2D14N20 [1112]
Molecular Weight 158.30 g/mol [1][2]
Unlabeled CAS Number 4128-37-4 [2]

Labeled CAS Number 2733161-36-7 [2]
Appearance White Solid [2]

Soluble in DMSO and
Solubility Methanol.[1] Limited solubility

in water.[3]

[1]3]

Store at -20°C or 2-8°C in a

Storage Conditions )
refrigerator.

[1](2]

Experimental Protocol: Preparation of a 1 mg/mL

Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of 1,3-Diisopropylurea-

d14 in methanol.

Materials and Equipment

e 1,3-Diisopropylurea-d14 (solid)

e Methanol (ACS grade or higher)

o Dimethyl sulfoxide (DMSO) (optional, if using as solvent)
e Analytical balance (readable to at least 0.1 mg)

o Calibrated pipettes and sterile, filtered pipette tips

e Volumetric flask (e.g., 1 mL, 5 mL, or 10 mL, Class A)

o \ortex mixer
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e Sonicator (optional)
e Amber glass vials with screw caps for storage

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Safety Precautions

o Handle 1,3-Diisopropylurea-d14 in a well-ventilated area, preferably within a chemical fume
hood.[4]

o Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves, to
avoid skin and eye contact.[4][5]

¢ Avoid inhalation of dust or aerosols.[4]
« In case of skin contact, wash the affected area with soap and plenty of water.[5][6]
 In case of eye contact, rinse cautiously with water for several minutes.[7]

o Consult the Safety Data Sheet (SDS) for complete safety information before handling the
compound.

Stock Solution Preparation Workflow
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Preparation

Equilibrate Reagents to Room Temperature

'

Accurately weigh 1 mg of 1,3-Diisopropylurea-d14

'

Quantitatively transfer to a 1 mL volumetric flask

'

Add ~0.8 mL of Methanol

'

Vortex and/or sonicate to dissolve

'

Bring to final volume with Methanol

'

Mix thoroughly
Storage & Handl%ng Quality Control
v
Aliquot into amber glass vials Verify concentration and purity (e.g., via LC-MS)

'

Store at -20°C

Click to download full resolution via product page

Caption: Workflow for the preparation of 1,3-Diisopropylurea-d14 stock solution.
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Detailed Procedure

o Equilibration: Allow the vial containing 1,3-Diisopropylurea-d14 and the solvent (methanol)
to equilibrate to room temperature before opening to prevent condensation.

o Weighing: Accurately weigh 1 mg of 1,3-Diisopropylurea-d14 using an analytical balance.
» Transfer: Quantitatively transfer the weighed compound into a 1 mL Class A volumetric flask.
e |nitial Dissolution: Add approximately 0.8 mL of methanol to the volumetric flask.

o Dissolving: Cap the flask and vortex thoroughly to dissolve the solid. If necessary, sonicate
for 5-10 minutes to ensure complete dissolution.

o Final Volume Adjustment: Once the solid is completely dissolved, carefully add methanol to
the flask until the bottom of the meniscus is level with the calibration mark.

o Homogenization: Cap the flask and invert it several times to ensure the solution is
homogeneous.

 Aliquoting and Storage: Aliquot the stock solution into smaller, clearly labeled amber glass
vials to minimize freeze-thaw cycles. Store the aliquots at -20°C for long-term stability.[1]

Quality Control

It is recommended to verify the concentration and purity of the prepared stock solution. This
can be achieved using analytical techniques such as Liquid Chromatography-Mass
Spectrometry (LC-MS) to confirm the identity and assess the purity of the solution.

Conclusion

This application note provides a detailed and reliable protocol for the preparation of a 1,3-
Diisopropylurea-d14 stock solution. Adherence to this protocol, including the safety
precautions and quality control measures, will ensure the preparation of an accurate and stable
standard for use in various research and analytical applications, particularly in the
quantification of the herbicide degradation product, 1,3-Diisopropylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

